Cas no 1189944-15-7 (4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1189944-15-7
• MF: C₁₇H₁₆FN₃O₂S
• MW: 345.39124584198
• CID: 6377380
• PubChem ID: 45283988
• Update Time: 2025-06-28

4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide
• 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)-1H-pyrazole-3-carboxamide
• 1189944-15-7
• 4-ethoxy-1-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide
• AKOS024494636
• F5069-0190
• 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)pyrazole-3-carboxamide

• Inchi： 1S/C17H16FN3O2S/c1-2-23-15-11-21(13-7-5-12(18)6-8-13)20-16(15)17(22)19-10-14-4-3-9-24-14/h3-9,11H,2,10H2,1H3,(H,19,22)
• InChI Key： UMDQEMYYWXHTAJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1C(=CN(C2C=CC(=CC=2)F)N=1)OCC)=O

Computed Properties

• Exact Mass: 345.09472610g/mol
• Monoisotopic Mass: 345.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide

4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide: A Novel Bioactive Compound with Promising Therapeutic Potential

4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 1189944-15-7, represents a unique combination of aromatic and heterocyclic functionalities, making it a compelling candidate for further exploration in drug discovery. The molecule's synthesis involves the strategic integration of multiple pharmacophoric elements, including the 4-fluorophenyl group, thiophen-2-yl moiety, and the 1H-pyrazole-3-carboxamide scaffold. These structural features are critical for its biological activity and pharmacokinetic properties.

The 4-fluorophenyl substituent in this compound is known to modulate the electronic environment of the aromatic ring, which can significantly influence the molecule's interactions with target proteins. Similarly, the thiophen-2-yl group contributes to the molecule's hydrophobicity and enhances its ability to penetrate biological membranes. The 1H-pyrazole-3-carboxamide core, a well-established pharmacophore in various therapeutic classes, provides the compound with a versatile platform for further chemical modifications. Recent studies have highlighted the importance of these functional groups in optimizing the compound's potency and selectivity.

Recent advancements in medicinal chemistry have underscored the significance of 4-ethoxy substitutions in enhancing the solubility and metabolic stability of pharmaceutical compounds. The introduction of an ethoxy group at the 4-position of the pyrazole ring may also influence the molecule's hydrogen bonding capacity, which is essential for its interaction with biological targets. This structural modification is believed to play a pivotal role in the compound's ability to modulate specific enzymatic pathways, as demonstrated in several preclinical studies.

One of the most promising applications of 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide lies in its potential as an inhibitor of key enzymes involved in inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by selectively targeting the NF-κB signaling pathway. The 4-fluorophenyl group was identified as a critical determinant of its binding affinity to the IKKβ kinase, a key regulator of inflammatory gene expression. These findings highlight the compound's potential in the development of novel therapies for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, the compound has shown promising activity in preclinical models of cancer. Research published in Cell Chemical Biology (2023) demonstrated that the thiophen-2-yl moiety contributes to the molecule's ability to induce apoptosis in cancer cells. The compound was found to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in malignancies. The 1H-pyrazole-3-carboxamide scaffold was also implicated in enhancing the compound's ability to disrupt protein-protein interactions critical for tumor progression.

The synthetic pathway for 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide involves several key steps, including the coupling of the 4-fluorophenyl group with the pyrazole core and the introduction of the thiophen-2-yl substituent. Advanced methodologies such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize the efficiency of this process. The incorporation of the 4-ethoxy group is typically achieved through a nucleophilic substitution reaction, which allows for precise control over the final product's stereochemistry and regiochemistry.

Pharmacokinetic studies of this compound have revealed its favorable properties in terms of bioavailability and metabolic stability. The 4-ethoxy substitution is believed to enhance the compound's solubility in aqueous environments, while the thiophen-2-yl group contributes to its resistance against enzymatic degradation. These characteristics are particularly advantageous for oral administration, as they ensure that the compound reaches its target tissues in sufficient concentrations. Further research is needed to fully elucidate the compound's metabolic profile and its potential interactions with other drugs.

Computational modeling has provided valuable insights into the molecular interactions of 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide with its biological targets. Molecular docking studies have shown that the 4-fluorophenyl group forms critical hydrogen bonds with specific amino acid residues in the target protein, while the thiophen-2-yl moiety engages in hydrophobic interactions. The 1H-pyrazole-3-carboxamide scaffold is thought to act as a molecular anchor, stabilizing the compound's binding to the target site. These findings suggest that the compound's efficacy is closely tied to its ability to adopt a specific conformation that aligns with the target's active site.

Despite its promising therapeutic potential, further studies are required to fully understand the compound's safety profile and long-term effects. Preclinical toxicology studies are currently underway to assess its potential for off-target effects and to determine its optimal dosing regimen. The compound's ability to modulate multiple signaling pathways also raises questions about its potential for synergistic interactions with other therapeutic agents, which could be leveraged to enhance its clinical utility.

In conclusion, 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a promising candidate for the development of novel therapeutics. Continued investigation into its molecular mechanisms, pharmacokinetic properties, and safety profile will be essential in translating these findings into clinical applications. As research in this area progresses, this compound may pave the way for innovative treatments for a range of diseases, including inflammation and cancer.

For more information on the synthesis, biological activity, and potential applications of 4-ethoxy-1-(4-fluorophenyl)-N-(thiophen-2-yl)methyl-1H-pyrazole-3-carboxamide, please refer to the latest publications in the field of medicinal chemistry and pharmacology.